Cas no 877868-88-7 (Ethanone, 2-hydroxy-1-(2-iodophenyl)-)

• Product Name: Ethanone, 2-hydroxy-1-(2-iodophenyl)-
• CAS No: 877868-88-7
• MF: C₈H₇IO₂
• MW: 262.044454813004
• MDL: MFCD31567229
• CID: 4278877
• PubChem ID: 21099478
• Update Time: 2025-11-05

Ethanone, 2-hydroxy-1-(2-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-hydroxy-1-(2-iodophenyl)-
• 2-Hydroxy-2’-iodoacetophenone
• Ethanone,2-hydroxy-1-(2-iodophenyl)-
• 2-Hydroxy-1-(2-iodophenyl)ethan-1-one
• 2-Hydroxy-2 inverted exclamation mark -iodoacetophenone
• SSQXUBNIMYEZND-UHFFFAOYSA-N
• SY130988
• MFCD31567229
• 2-HYDROXY-2-IODOACETOPHENONE
• 877868-88-7
• SCHEMBL3161663
• AKOS037630263
• 2-Hydroxy-2'-iodoacetophenone
• 2-hydroxy-1-(2-iodophenyl)ethanone
• AC7053

• MDL： MFCD31567229
• Inchi： 1S/C8H7IO2/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,10H,5H2
• InChI Key： SSQXUBNIMYEZND-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CO)=O

Computed Properties

• Exact Mass: 261.94908g/mol
• Monoisotopic Mass: 261.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 2-hydroxy-1-(2-iodophenyl)-

Comprehensive Analysis of Ethanone, 2-hydroxy-1-(2-iodophenyl)- (CAS No. 877868-88-7): Properties, Applications, and Industry Trends

Ethanone, 2-hydroxy-1-(2-iodophenyl)- (CAS No. 877868-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This iodophenyl-substituted hydroxyketone derivative is characterized by a molecular framework combining a ketone group with a hydroxyl moiety and an iodine atom on the phenyl ring, making it a versatile intermediate for synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

The compound's molecular structure (C₈H₇IO₂) features a 2-iodophenyl group attached to a hydroxyketone backbone, which contributes to its reactivity in cross-coupling reactions and chelation-based applications. Recent studies highlight its utility in catalysis and as a precursor for fluorescence probes, aligning with the growing demand for bioimaging agents in diagnostic research. Industry reports suggest a rising interest in iodinated aromatic compounds like this one, driven by their stability and functional diversity in medicinal chemistry.

From an SEO perspective, users frequently search for "Ethanone 2-hydroxy-1-(2-iodophenyl)- synthesis" or "CAS 877868-88-7 suppliers," reflecting its commercial relevance. Environmental and regulatory trends also influence queries, with terms like "green chemistry applications of iodophenyl compounds" gaining traction. The compound's compatibility with sustainable synthesis methods (e.g., microwave-assisted reactions) further enhances its appeal in modern labs aiming to reduce solvent waste.

In the context of market dynamics, the demand for high-purity intermediates like Ethanone, 2-hydroxy-1-(2-iodophenyl)- is projected to grow, particularly in Asia-Pacific pharmaceutical hubs. Analytical techniques such as HPLC and NMR are critical for quality control, as emphasized in peer-reviewed journals. Future research may explore its potential in neuroprotective agents or antioxidant formulations, addressing current health trends focused on aging populations.

For synthetic chemists, optimizing the yield of CAS 877868-88-7 remains a key challenge, with patents highlighting improved purification protocols. Its storage stability under inert conditions and compatibility with photocatalysis are additional areas of investigation. As AI-driven molecular design accelerates, compounds like this may see expanded virtual screening applications.